GW 9662-d5

• Molecular Formula: C13H4ClD5N2O3
• Molecular Weight: 281.7
• InChI: InChI=1S/C13H9ClN2O3/c14-12-7-6-10(16(18)19)8-11(12)13(17)15-9-4-2-1-3-5-9/h1-8H,(H,15,17)/i1D,2D,3D,4D,5D
• InChI Key: DNTSIBUQMRRYIU-RALIUCGRSA-N
• SMILES: ClC1=CC=C([N+]([O-])=O)C=C1C(NC2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])=O
• synonyms: 2-chloro-5-nitrobenzanilide-10,11,12,13,14-d5

Description

The peroxisome proliferator-activated receptor γ (PPARγ) is the nuclear receptor responsible for transducing the therapeutic activity of the thiazolidinediones (TZDs). TZDs are a group of structurally related synthetic PPARγ agonists with antidiabetic actions in vivo. Rosiglitazone is a prototypical TZD and has served as a reference compound for this class. There are many PPARγ agonists, including 15-deoxy-Δ However, only a few antagonists have been reported. GW 9662 blocks the PPARγ-induced differentiation of monocytes to osteoclasts by >90% at a dose of 0.1 µM. It is therefore a much more potent antagonist than BADGE, which is another reported PPARγ antagonist.

Scientific Research Applications

• Theoretical Spectroscopy and GW Method :

  • The GW approximation in electronic structure theory is widely used for predicting electronic excitations in chemical compounds and materials. It provides insights into charged excitations as measured in spectroscopy. This method has become popular due to favorable scaling with system size and its combination with other theories (Golze, Dvorak, & Rinke, 2019).

• Grinding Technology and Numerical Simulation :

  • A study introduced the discrete element method (DEM) into grinding wheel (GW) modeling and simulation. This approach provides a more accurate representation of the internal structure of grinding wheels and could have applications in formula optimization and wear prediction (Li, Yu, Zhu, & Wang, 2015).

• Core-Level Binding Energies and GW Approach :

  • GW method is used for predicting charged valence excitations in molecules and solids. This paper presents a full-frequency approach for treating core levels in GW, offering precise and efficient calculations for core-state self-energy (Golze, Wilhelm, van Setten, & Rinke, 2018).

• GW Method for Quantum Chemistry :

  • GW technology corrects Kohn-Sham single particle energies for artifacts of exchange-correlation functional. This implementation is tested on molecules to reduce deviations of quasi-particle energies from experimental values (van Setten, Weigend, & Evers, 2013).

• Guided Waves (GW) in Structural Health Monitoring :

  • GW-based Structural Health Monitoring is ideal for thin structures like plates and pipes. This paper discusses optimizing sensor placement for maximizing coverage with limited sensors, relevant in aerospace and automotive industries (Soman, Kudela, Balasubramaniam, Singh, & Malinowski, 2019).

• Geospatial Sensor Web (GSW) :

  • GSW serves as a cyber-physical spatio-temporal information infrastructure for geoscience on the WWW. It aids in integrated and sharable management of sensing resources and real-time data processing for environmental, hydrological, and disaster analysis (Zhang, Chen, Chen, Wu, Li, Zhang, Di, Gong, & Li, 2018).